Cas no 2227787-91-7 ((2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine)

• Product Name: (2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine
• CAS No: 2227787-91-7
• MF: C₁₀H₁₃F₂NS
• MW: 217.278728246689
• CID: 5988857
• PubChem ID: 165741572
• Update Time: 2025-10-30

(2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine
• 2227787-91-7
• (2R)-1-{3-[(difluoromethyl)sulfanyl]phenyl}propan-2-amine
• EN300-1972727

• Inchi： 1S/C10H13F2NS/c1-7(13)5-8-3-2-4-9(6-8)14-10(11)12/h2-4,6-7,10H,5,13H2,1H3/t7-/m1/s1
• InChI Key： ZKCKJIYDNAPISU-SSDOTTSWSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C[C@@H](C)N

Computed Properties

• Exact Mass: 217.07367692g/mol
• Monoisotopic Mass: 217.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.3Ų

Additional information on (2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine

Comprehensive Overview of (2R)-1-{3-(Difluoromethyl)sulfanylphenyl}propan-2-amine (CAS No. 2227787-91-7)

The compound (2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine (CAS No. 2227787-91-7) is a chiral amine derivative with a unique structural framework, featuring a difluoromethylsulfanyl substituent on the phenyl ring. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity and versatility in synthetic applications. The (2R)-stereochemistry of the molecule further enhances its specificity, making it a valuable candidate for enantioselective synthesis and drug development.

In recent years, the demand for fluorinated compounds like (2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the design of next-generation therapeutics and agricultural chemicals. Researchers are particularly interested in how the difluoromethylsulfanyl group influences the compound's interaction with biological targets, such as enzymes and receptors. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS No. 2227787-91-7 typically involves multi-step organic reactions, including chiral resolution techniques to isolate the desired (2R)-enantiomer. Advanced analytical methods like HPLC and NMR spectroscopy are employed to confirm its purity and stereochemical integrity. Such rigorous quality control is essential for applications in preclinical research and material science, where even minor impurities can skew experimental outcomes.

From an industrial perspective, (2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine is often explored as a building block for more complex molecules. Its compatibility with cross-coupling reactions and catalytic transformations makes it a favorite among synthetic chemists. Notably, the compound's fluorine-rich motif is a hotspot for patents, reflecting its commercial potential in sectors like biopharmaceuticals and specialty chemicals.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike traditional halogenated compounds, difluoromethylsulfanyl derivatives are often perceived as more sustainable due to their lower persistence in ecosystems. This aligns with the global push toward green chemistry and eco-friendly alternatives, topics frequently searched by professionals in the field.

In summary, (2R)-1-{3-(difluoromethyl)sulfanylphenyl}propan-2-amine (CAS No. 2227787-91-7) represents a cutting-edge intersection of chiral synthesis, fluorine chemistry, and applied research. Its multifaceted applications and alignment with contemporary scientific trends ensure its relevance in both academic and industrial settings.